![molecular formula C12H14N2O3S B3020983 Ethyl 2-[(cyanoacetyl)amino]-5-ethylthiophene-3-carboxylate CAS No. 667435-99-6](/img/structure/B3020983.png)
Ethyl 2-[(cyanoacetyl)amino]-5-ethylthiophene-3-carboxylate
Overview
Description
Ethyl 2-[(cyanoacetyl)amino]-5-ethylthiophene-3-carboxylate is a chemical compound that belongs to the class of N-cyanoacetamides . This class of compounds is known for their synthetic utility in building various organic heterocycles .
Synthesis Analysis
The synthesis of N-cyanoacetamides, including this compound, can be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions .Chemical Reactions Analysis
Cyanoacetamide-N-derivatives are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds .Scientific Research Applications
Ethyl 2-[(cyanoacetyl)amino]-5-ethylthiophene-3-carboxylate has been studied for a variety of scientific research applications. It has been studied for its potential as a drug, as a biocatalyst, as a surfactant, and as a fluorescent molecule. The molecule has been found to have a number of interesting properties, including a low solubility in water, a high fluorescence quantum yield, and a low toxicity.
Mechanism of Action
Ethyl 2-[(cyanoacetyl)amino]-5-ethylthiophene-3-carboxylate has been found to act as a protonophore, which means it can transport protons across cell membranes. This property is thought to be responsible for its ability to act as a drug, as it can help to transport drugs across cell membranes. It has also been found to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. It has been found to act as an antioxidant, which means it can help to protect cells from damage caused by free radicals. It has also been found to act as an anti-inflammatory, which means it can help to reduce inflammation in the body. Additionally, it has been found to have a number of neuroprotective effects, which means it can help to protect nerve cells from damage caused by toxic compounds.
Advantages and Limitations for Lab Experiments
Ethyl 2-[(cyanoacetyl)amino]-5-ethylthiophene-3-carboxylate has a number of advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, as it can be synthesized in a variety of ways. Additionally, it has a low solubility in water, which makes it easier to work with in experiments. A limitation is that it is not very stable, so it must be stored in a cool, dry place.
Future Directions
There are a number of potential future directions for research on Ethyl 2-[(cyanoacetyl)amino]-5-ethylthiophene-3-carboxylate. One potential direction is to further explore its potential as a drug, as it has already been found to act as a protonophore and an inhibitor of the enzyme acetylcholinesterase. Additionally, further research could be done to explore its potential as a biocatalyst, as it has already been found to have antioxidant and anti-inflammatory properties. Finally, further research could be done to explore its potential as a fluorescent molecule, as it has already been found to have a high fluorescence quantum yield.
properties
IUPAC Name |
ethyl 2-[(2-cyanoacetyl)amino]-5-ethylthiophene-3-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O3S/c1-3-8-7-9(12(16)17-4-2)11(18-8)14-10(15)5-6-13/h7H,3-5H2,1-2H3,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCAUJJNYJDPSMX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(S1)NC(=O)CC#N)C(=O)OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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